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Compound of Interest

Compound Name: trans-5-methylhex-2-enoyl-CoA

Cat. No.: B15544662 Get Quote

A comprehensive review of available scientific literature reveals a significant scarcity of specific

data on the chemical properties, experimental protocols, and metabolic significance of trans-5-
methylhex-2-enoyl-CoA. This technical guide aims to transparently address this information

gap and provide context based on structurally related compounds.

While "trans-5-methylhex-2-enoyl-CoA" is recognized as a coenzyme A derivative, dedicated

research on its specific chemical characteristics, such as its precise molecular weight, melting

point, boiling point, and spectroscopic data (NMR, IR, Mass Spectrometry), is not readily

available in the public domain. Consequently, a detailed summary of its quantitative data in a

structured tabular format cannot be compiled at this time.

Similarly, specific and detailed experimental protocols for the synthesis, purification, and

analysis of trans-5-methylhex-2-enoyl-CoA are not described in the current body of scientific

literature. This includes a lack of information on established laboratory procedures, necessary

reagents, and analytical techniques for its characterization.

Context from a Related Molecule: Isovaleryl-CoA
To provide some relevant context, we can examine the closely related and extensively studied

molecule, isovaleryl-CoA. Isovaleryl-CoA plays a crucial role in the catabolism of the amino

acid leucine. The enzyme isovaleryl-CoA dehydrogenase (IVD) catalyzes the conversion of

isovaleryl-CoA to 3-methylcrotonyl-CoA.[1][2][3] Dysfunction of this enzyme leads to the genetic

disorder isovaleric acidemia.[1][2][3][4][5]
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The study of IVD provides insights into the enzymatic handling of short, branched-chain acyl-

CoAs. Structural and functional studies of IVD have elucidated the basis of its substrate

specificity, highlighting key amino acid residues within the enzyme's active site that

accommodate the branched methyl group of isovaleryl-CoA.[1][2][3][4]

Hypothetical Metabolic Context
Given its structure as an acyl-CoA derivative, trans-5-methylhex-2-enoyl-CoA would be

logically expected to participate in metabolic pathways involving fatty acid or amino acid

metabolism. The "trans-2-enoyl-CoA" moiety is a characteristic intermediate in β-oxidation.

However, without direct experimental evidence, its precise role remains speculative.

Below is a hypothetical workflow illustrating the general approach researchers would take to

characterize an unknown acyl-CoA derivative like trans-5-methylhex-2-enoyl-CoA.
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A generalized experimental workflow for characterizing a novel acyl-CoA derivative.

Conclusion
In conclusion, "trans-5-methylhex-2-enoyl-CoA" remains a molecule with limited

characterization in the scientific literature. While its structure suggests a role in metabolism, a
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lack of dedicated studies means that its chemical properties, the experimental protocols for its

study, and its specific biological functions are not yet defined. Future research will be

necessary to elucidate the precise nature of this coenzyme A derivative. This document will be

updated as new information becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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